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Compound of Interest

Compound Name: Ikarisoside C

Cat. No.: B1252872

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ikarisoside C and other related
flavonoid glycosides, primarily sourced from the Epimedium genus. This document summarizes
the current scientific understanding of their biological activities, underlying mechanisms of
action through key signaling pathways, and relevant experimental methodologies. Given the
nascent stage of research specifically on Ikarisoside C, this guide incorporates data from
closely related and well-studied flavonoid glycosides, such as Icariin and Ikarisoside A, to
provide a broader context for its potential therapeutic applications.

Chemical and Physical Properties

Ikarisoside C is a flavonoid glycoside characterized by a complex chemical structure.
Flavonoid glycosides are a diverse group of plant secondary metabolites with a wide range of
pharmacological activities. The table below summarizes the key chemical properties of
Ikarisoside C.
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Property Value

Molecular Formula C39H50019

Molecular Weight 822.8 g/mol
3-[(2S,3R,4R,5R,6S)-4,5-dihydroxy-6-methyl-3-
[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-
hydroxymethyl)oxan-2-ylJoxyoxan-2-ylJoxy-5-

IUPAC Name (hydroxymethyl) ylloxy ylloxy
hydroxy-2-(4-hydroxyphenyl)-8-(3-methylbut-2-
enyl)-7-[(1R,2R,3S,4R,5R)-2,3,4-trihydroxy-5-
(hydroxymethyl)cyclohexylloxychromen-4-one

CAS Number 113558-11-5

Biological Activities and Quantitative Data

Flavonoid glycosides from Epimedium species have demonstrated a wide array of biological

activities, including anti-inflammatory, neuroprotective, and anticancer effects. While specific

quantitative data for Ikarisoside C is limited in the current literature, the following tables

summarize the activities of related compounds, offering insights into the potential of this class

of molecules.

Anti-inflammatory Activity

Epimedium flavonoids are known to possess significant anti-inflammatory properties, primarily

through the inhibition of pro-inflammatory mediators.
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Compound Assay Cell Line/Model IC50 | Effect
o ) ] LPS-stimulated RAW Concentration-
Ikarisoside A INOS expression o
264.7 cells dependent inhibition
o _ LPS-stimulated RAW Concentration-
Ikarisoside A NO production o
264.7 cells dependent inhibition
] Reduction in a
o LPS-stimulated RAW )
Ikarisoside A TNF-a release concentration-
246.7 cells
dependent manner
) Reduction in a
o LPS-stimulated RAW _
Ikarisoside A IL-10 release concentration-
246.7 cells
dependent manner
Icaritin Lipid Peroxidation IC50: 81.33 uM[1]
Icariside I Lipid Peroxidation IC50: 70.38 puM[1]

Neuroprotective Effects

Several flavonoid glycosides from Epimedium have shown promise in protecting neuronal cells

from damage and degeneration.

Compound Assay Cell Line/Model Effect
Neuroprotective effect
. AB25-35 induced by inhibiting tau
Icariin PC12 cells
toxicity hyperphosphorylation[
2]
Icariside I D3R agonist EC50: 13.29 pM[1]

Anticancer Activity

The anticancer potential of Epimedium flavonoids has been investigated in various cancer cell

lines, demonstrating cytotoxic and anti-proliferative effects.
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Compound Cell Line IC50

Induces G0/G1 and G2/M
Icariside A375 (Melanoma) phase cell cycle arrest and

apoptosis[3]

o Induces ROS-mediated
Icariside A549 (Lung Cancer) )
apoptosis[3]

Signaling Pathways

The therapeutic effects of flavonoid glycosides are often attributed to their ability to modulate
key cellular signaling pathways.

NF-kB Signaling Pathway

The Nuclear Factor-kappa B (NF-kB) pathway is a critical regulator of the inflammatory
response. Flavonoid glycosides, such as Ikarisoside A, have been shown to inhibit this
pathway, thereby reducing the expression of pro-inflammatory genes.
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Caption: Proposed inhibition of the NF-kB pathway by Ikarisoside C.

MAPK Signaling Pathway
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The Mitogen-Activated Protein Kinase (MAPK) pathway is involved in a variety of cellular
processes, including inflammation, proliferation, and apoptosis. Icariside Il has been shown to
modulate this pathway, leading to its anticancer effects.
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Caption: Modulation of the MAPK signaling pathway by flavonoid glycosides.

PI3K/Akt Signaling Pathway

The Phosphatidylinositol 3-kinase (PI3K)/Akt pathway is crucial for cell survival, growth, and
proliferation. Icariin has been reported to modulate this pathway, contributing to its
neuroprotective and anticancer activities.
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Caption: Modulation of the PI3K/Akt signaling pathway by Icariin.

Experimental Protocols
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This section outlines generalized experimental workflows for the study of Ikarisoside C and
other flavonoid glycosides.

Isolation and Purification Workflow

The isolation of flavonoid glycosides from plant material typically involves extraction followed by
a series of chromatographic separations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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